Cas no 1257535-42-4 ((5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride)

• Product Name: (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride
• CAS No: 1257535-42-4
• MF: C₇H₁₀BrClN₂
• MW: 237.524699687958
• MDL: MFCD17214203
• CID: 1218393
• PubChem ID: 53395589
• Update Time: 2025-11-01

(5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-3-methypyridine hydrochloride
• (5-BROMO-3-METHYLPYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• MolPort-016-582-171
• QC-3052
• KB-105142
• C-2556
• (5-BROMO-3-METHYLPYRIDIN-2-YL)METHANAMINE HCL
• (5-Bromo-3-methylpyridin-2-yl)methylamine hydrochloride
• (5-bromo-3-methylpyridin-2-yl)methanamine
• hydrochloride
• AB88032
• DTXSID00694180
• 2-Pyridinemethanamine, 5-bromo-3-methyl-, hydrochloride (1:1)
• (5-bromo-3-methylpyridin-2-yl)methanamine;hydrochloride
• MFCD17214203
• CS-0313080
• 2-(Aminomethyl)-5-bromo-3-methypyridine HCl
• AS-30583
• 1257535-42-4
• (5-BROMO-3-METHYLPYRIDIN-2-YL)METHANAMINEHYDROCHLORIDE
• AKOS025404160
• 1-(5-Bromo-3-methylpyridin-2-yl)methanamine--hydrogen chloride (1/1)
• DB-145983
• 2-(Aminomethyl)-5-bromo-3-methylpyridine hydrochloride
• 1-(5-BROMO-3-METHYLPYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride

• MDL： MFCD17214203
• Inchi： 1S/C7H9BrN2.ClH/c1-5-2-6(8)4-10-7(5)3-9;/h2,4H,3,9H2,1H3;1H
• InChI Key： QNMYNZFJYJEBGB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(C)=C1.Cl

Computed Properties

• Exact Mass: 235.97159g/mol
• Monoisotopic Mass: 235.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1257535-42-4)

(5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1257535-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and bromine substitution, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methyl group at the 3-position and the amine functionality, make it a versatile building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their efficacy in targeting enzyme inhibitors and receptor modulators, aligning with trends in personalized medicine and green chemistry. The compound’s CAS No. 1257535-42-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride offers advantages due to its stability and reactivity under mild conditions. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous-phase reactions—a critical factor for industries prioritizing environmentally friendly processes. Recent publications highlight its role in developing catalysts and ligands, addressing the demand for efficient and scalable synthetic routes.

In the context of drug development, this compound’s 5-bromo-3-methylpyridine scaffold is pivotal for designing molecules with improved pharmacokinetic properties. Its incorporation into small-molecule therapeutics has been linked to advancements in oncology and neurology, areas where precision targeting is paramount. Analysts note a surge in patents referencing CAS 1257535-42-4, underscoring its commercial potential.

Beyond pharmaceuticals, (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride finds applications in material science, particularly in the design of organic semiconductors and coordination polymers. Its ability to act as a chelating agent or a functional monomer aligns with innovations in renewable energy and sensor technologies. This dual utility positions it as a compound of interest for interdisciplinary research.

Quality control and regulatory compliance are essential when handling (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure purity and consistency, addressing concerns about batch-to-batch variability. Such transparency is critical for laboratories adhering to Good Manufacturing Practices (GMP).

In summary, (5-bromo-3-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1257535-42-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to advanced materials—reflect its adaptability to evolving scientific and industrial needs. As research continues to uncover new uses, this compound is poised to remain a cornerstone in high-value chemical synthesis.